BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Bromoanthraquinone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromoanthraquinone

Cat. No.: B1267325

Essential Safety and Handling Guide for 2-
Bromoanthraquinone

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 2-Bromoanthraquinone, including detailed operational and disposal plans.

Chemical Identifier:
e Name: 2-Bromoanthraquinone
e CAS Number: 572-83-8

e Molecular Formula: C14H7BrO:2

Hazard Identification and Classification

2-Bromoanthraquinone is classified as a hazardous substance.[1][2] It is crucial to
understand its primary hazards before handling.

GHS Classification:[3]

» Skin Corrosion/Irritation: Category 2[1][2]
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» Serious Eye Damage/Eye Irritation: Category 2[1][2]

o Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[1][2]

Signal Word: Warning[3]

Hazard Statements:[3]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 2-Bromoanthraquinone.

Body Part Recommended Protection Specification/Standard
Safety glasses with side- )
) Conforming to OSHA 29 CFR
shields or goggles. A face
Eyes/Face o ) 1910.133 or European
shield is recommended if there
. . ) Standard EN166.[4]
is a risk of splashing.
Chemical-resistant gloves )
o Inspect gloves for any signs of
) (e.g., nitrile rubber). A long- i
Skin degradation or puncture before

sleeved laboratory coat is

mandatory.

use.[4]

Respiratory

Use in a well-ventilated area. A
NIOSH/MSHA approved
respirator is recommended if
dust is generated or if

ventilation is inadequate.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[2][4]

Body

Long-sleeved clothing or a lab
coat should be worn to prevent

skin exposure.[4]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 2-
Bromoanthraquinone.

1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[5]

o Work within a certified chemical fume hood to ensure adequate ventilation.[4]
o Gather all necessary PPE and inspect it for integrity.

e Have appropriate spill cleanup materials readily available.

2. Handling:

e Avoid the formation of dust when handling the solid material.[1][4]

» Weigh the chemical in a ventilated balance enclosure or a fume hood.[6]

o Keep the container tightly closed when not in use.[1][4]

e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke in the laboratory area.[4]

3. Storage:

» Store in a cool, dry, and well-ventilated place.[2][4]

o Keep the container tightly closed.[2]

o Store away from incompatible materials such as strong oxidizing agents.[2]

» Store in a locked cabinet or a restricted area.[1]
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Emergency Procedures

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. If eye irritation persists, get medical advice/attention.[1][2]

o Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen. Get medical
attention.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek immediate medical attention.[5][6]

In Case of a Spill:

Evacuate the area.[7]
o Wear appropriate PPE, including respiratory protection.[7]

o For a dry spill, sweep up the spilled substance, avoiding the creation of dust.[1][7] Use a
vacuum for collection where practical.[7]

¢ Place the collected material in a sealed, labeled container for disposal.[5]

o Decontaminate the spill area and all cleaning materials.[8]

Disposal Plan

2-Bromoanthraquinone must be disposed of as hazardous chemical waste. As a brominated
organic compound, it falls into the category of halogenated organic waste.[9]

1. Waste Segregation:

e Itis crucial to segregate halogenated organic waste from all other waste streams, particularly
non-halogenated solvents.[9]
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2. Container Selection and Labeling:
o Use a designated and clearly labeled waste container for halogenated organic solids.[9]

e The container must be in good condition, compatible with the chemical, and have a secure,
tight-fitting lid.[9]

o The waste container must be labeled "Hazardous Waste" and clearly identify the contents,
including the full chemical name: "2-Bromoanthraquinone”.[9]

3. Disposal Method:

» Dispose of contents/container to an approved waste disposal plant.[1][2]

o Contact a licensed professional waste disposal service to dispose of this material.[5]

» All waste disposal must be in accordance with local, regional, and national regulations.[5]

Visual Workflow and Logic Diagrams

To further clarify the handling procedures, the following diagrams illustrate the operational
workflow and the decision-making process for PPE selection.
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Caption: Workflow for Safely Handling 2-Bromoanthraquinone.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1267325?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Standard PPE:
Lab Coat, Gloves,
Safety Glasses

Risk of Dust Generation?

Add Respirator

Risk of Splash?

Gdd Face ShieI(D
Proceed with Task

Click to download full resolution via product page

Caption: Decision-Making for PPE Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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